2,6-Dimethyl-3-(methylsulfanyl)phenol

• CAS No.: 90033-59-3
• Molecular Formula: C9H12OS
• Molecular Weight: 168.26 g/mol
• IUPAC Name: 2,6-dimethyl-3-methylsulfanylphenol
• InChI: InChI=1S/C9H12OS/c1-6-4-5-8(11-3)7(2)9(6)10/h4-5,10H,1-3H3
• InChI Key: CLQMHJYXVYTCPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)SC)C)O

Description

2,6-Dimethyl-3-(methylsulfanyl)phenol is an organic compound with the molecular formula C9H12OS It is a derivative of phenol, characterized by the presence of two methyl groups and a methylsulfanyl group attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: 2,6-Dimethyl-3-(methylsulfanyl)phenol can be synthesized through the methylation of phenol. The process involves contacting gaseous phenol and methanol at elevated temperatures in the presence of a solid acid catalyst. The reaction can be represented as follows:

$$C_6H_5OH + 2 CH_3OH \rightarrow (CH_3)_2C_6H_3OH + 2 H_2O$$C6​H5​OH+2CH3​OH→(CH3​)2​C6​H3​OH+2H2​O